Cas no 90162-58-6 (3H-Indole, 2-[2-(2,4-dimethylphenyl)-1-methylethenyl]-3,3-dimethyl-)

• Product Name: 3H-Indole, 2-[2-(2,4-dimethylphenyl)-1-methylethenyl]-3,3-dimethyl-
• CAS No: 90162-58-6
• MF: C₂₁H₂₃N
• MW: 289.41402554512
• CID: 792866
• PubChem ID: 71429950
• Update Time: 2025-04-19

3H-Indole, 2-[2-(2,4-dimethylphenyl)-1-methylethenyl]-3,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 3H-Indole, 2-[2-(2,4-dimethylphenyl)-1-methylethenyl]-3,3-dimethyl-
• 2-[1-(2,4-dimethylphenyl)prop-1-en-2-yl]-3,3-dimethylindole
• DTXSID20848608
• 2-[1-(2,4-Dimethylphenyl)prop-1-en-2-yl]-3,3-dimethyl-3H-indole
• 90162-58-6

• Inchi： 1S/C21H23N/c1-14-10-11-17(15(2)12-14)13-16(3)20-21(4,5)18-8-6-7-9-19(18)22-20/h6-13H,1-5H3
• InChI Key： DGAAYZQLYDLEDE-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2C(C)(C)C=1C(C)=CC1C=CC(C)=CC=1C

Computed Properties

• Exact Mass: 289.183049738g/mol
• Monoisotopic Mass: 289.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 5.5
• Topological Polar Surface Area: 12.4Ų